Cas no 72827-73-7 (Neplanocin A)

• Product Name: Neplanocin A
• CAS No: 72827-73-7
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• CID: 59388
• Update Time: 2023-08-02

Neplanocin A Chemical and Physical Properties

Names and Identifiers

• Acid Brown 349
• Acid Brown SG
• C.I.Acid Brown 349
• Acid Brown ESG
• Acid Brown G
• Acid Brown GTN
• Acid Leather Brown ESG
• Anaracid Brown SG
• Atul Acid Brown SG
• Atul Leather Brown ASG
• Neplanocin A
• Neplanocin-A
• NEOPLANOCIN A
• (1s,2r,5r)-5-(6-amino-9h-purin-9-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
• (1S,2R,5R)-5-(6-aminopurin-9-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
• 4-Cyclopentene-1,2-diol, 3-(6-amino-9H-purin-9-yl)-5-(hydroxymethyl)-, (1S,2R,3R)-
• NPC-A
• Nephanocin A
• (-)-9-(trans-2,trans-3-Dihydroxy-4-(hydroxymethyl)-cyclopent-4-enyl)-adenine
• BDBM50006222
• Q27456496
• 5-(6-

• Inchi： 1S/C11H13N5O3/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5(2-17)8(18)9(6)19/h1,3-4,6,8-9,17-19H,2H2,(H2,12,13,14)/t6-,8-,9+/m1/s1
• InChI Key： XUGWUUDOWNZAGW-VDAHYXPESA-N
• SMILES： O[C@@H]1[C@@H](C(CO)=C[C@H]1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: -2
• Topological Polar Surface Area: 130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 1,3-substituted cyclopentyl purine nucleosides